Cas no 1496-02-2 (Benzoic acid,4-fluoro-, 2-phenylhydrazide)

• Product Name: Benzoic acid,4-fluoro-, 2-phenylhydrazide
• CAS No: 1496-02-2
• MF: C₁₃H₁₁FN₂O
• MW: 230.237646341324
• CID: 168611
• PubChem ID: 15154
• Update Time: 2025-04-19

Benzoic acid,4-fluoro-, 2-phenylhydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-fluoro-, 2-phenylhydrazide
• 4-Fluoro-N'-phenylbenzohydrazide
• p-Fluorobenzoic acid 2-phenylhydrazide
• Benzoic acid, p-fluoro-, 2-phenylhydrazide
• BRN 0959317
• p-Fluoro-N'-phenylbenzhydrazide
• 1496-02-2
• 4-Fluorobenzoic acid, 2-phenylhydrazide
• PGKDUKIHKGXXIY-UHFFFAOYSA-N
• SCHEMBL9829474
• AKOS003791963
• 4-Fluorobenzoic acid-N'-phenylhydrazide
• DTXSID80164351

• Inchi： 1S/C13H11FN2O/c14-11-8-6-10(7-9-11)13(17)16-15-12-4-2-1-3-5-12/h1-9,15H,(H,16,17)
• InChI Key： PGKDUKIHKGXXIY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NNC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 230.08563
• Monoisotopic Mass: 230.085541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.2

Experimental Properties

• Density: 1.269
• Boiling Point: 325.2°C at 760 mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.628
• PSA: 41.13